Cas no 82625-46-5 (Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]-)

• Product Name: Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]-
• CAS No: 82625-46-5
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 687373
• PubChem ID: 2766324
• Update Time: 2025-05-22

Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]-
• 4-(3-piperidin-1-ylpropoxy)benzaldehyde
• LKFZIDIRWPHNEA-UHFFFAOYSA-N
• SCHEMBL491848
• 4-(3-Piperidin-1-yl-propoxy)-benzaldehyde
• AKOS000101700
• CS-0366287
• 82625-46-5
• 4-(3-Piperidin-1 ylpropoxy)benzaldehyde
• A1-05005
• 10X-0928
• DTXSID10377578
• 4-[3-(piperidin-1-yl)propoxy]benzaldehyde
• 4-(3-(piperidin-1-yl)propoxy)benzaldehyde

• Inchi： 1S/C15H21NO2/c17-13-14-5-7-15(8-6-14)18-12-4-11-16-9-2-1-3-10-16/h5-8,13H,1-4,9-12H2
• InChI Key： LKFZIDIRWPHNEA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCN1CCCCC1

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]-

Research Brief on Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- (CAS: 82625-46-5): Recent Advances and Applications

Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]-, with the CAS number 82625-46-5, is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential therapeutic applications, particularly in the modulation of biological pathways relevant to neurological and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a lead compound in drug development.

The synthesis of Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound with higher efficiency and reduced environmental impact. Researchers have employed techniques such as microwave-assisted synthesis and green chemistry principles to achieve these improvements. These developments are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological studies have revealed that Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- exhibits notable activity as a modulator of specific neurotransmitter systems. In particular, it has shown affinity for receptors involved in the regulation of dopamine and serotonin, suggesting potential applications in the treatment of psychiatric and neurodegenerative disorders. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a key factor in its therapeutic potential for central nervous system (CNS) targets.

In addition to its neurological effects, this compound has been investigated for its anti-inflammatory properties. Research indicates that Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models. These findings highlight its potential as a dual-action agent, addressing both neurological and inflammatory components of complex diseases like Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in the development of Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on derivatizing the core structure to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, Benzaldehyde, 4-[3-(1-piperidinyl)propoxy]- (CAS: 82625-46-5) represents a promising candidate for drug development, with demonstrated activity in neurological and inflammatory pathways. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for advancing this compound toward clinical applications. The integration of modern synthetic techniques and detailed pharmacological evaluations will play a pivotal role in overcoming current limitations and unlocking its full potential in the pharmaceutical industry.